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Compound of Interest

Compound Name: Fluvastatin sodium hydrate
Cat. No.: B12044414
Get Quote
\ J

Executive Summary: The "Zero-Release" Standard

Fluvastatin Sodium Hydrate (CAS: 93957-55-2) is a potent HMG-CoA reductase inhibitor.
While its primary utility is lowering cholesterol in humans, its environmental persistence poses
significant risks to aquatic ecosystems.[1] Under no circumstances should this compound be
discharged into municipal wastewater systems (drains).

Core Directive: All waste containing Fluvastatin Sodium Hydrate must be segregated for
High-Temperature Incineration. This includes stock solutions, contaminated PPE, and HPLC
effluents.

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand not just what it is, but how it interacts
with biological systems.

Physicochemical Properties & GHS Classification
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Specification

Chemical Name

Fluvastatin Sodium Hydrate

CAS Number

93957-55-2

Molecular Formula

C24H25FNNa04[2] - xH20

Solubility

Soluble in water, ethanol, and methanol

Signal Word

WARNING / DANGER

Hazard Codes (GHS)

Code Hazard Description Operational Implication
Strict Dust Control: Use HEPA-
H361 Suspected of damaging fertility  filtered enclosures; pregnant
or the unborn child. personnel should avoid
handling.
H302 Harmful if swallowed.[3][4][5] Hygiene: Double-glove
[6] protocol required.
_ PPE: Chemical splash goggles
Causes serious eye damage.
H318 are mandatory (Safety glasses
[31[4] o
are insufficient for powders).
a1 Harmful to aquatic life with Disposal: Absolute prohibition

long-lasting effects.[3][4]

on drain disposal.

The Scientific Rationale: Why Incineration?

Expertise & Causality

Many researchers ask why non-radioactive, non-infectious small molecules require such strict

disposal. The answer lies in evolutionary conservation.

¢ Mechanism of Action: Fluvastatin targets the HMG-CoA reductase enzyme.[2][7][8][9] This

enzyme is evolutionarily conserved across vertebrates, including fish.
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e Aquatic Toxicity: When leached into waterways, statins can disrupt lipid metabolism and
reproduction in aguatic species even at ng/L concentrations.

o Persistence: Fluvastatin is not fully removed by standard municipal wastewater treatment
plants (WWTPSs).

Therefore, High-Temperature Incineration (>1000°C) is the only validated method to break the
fluorophenyl-indole backbone, preventing bioaccumulation in the environment.

Operational Protocols: Waste Segregation
A. Solid Waste (Pure Substance & Contaminated Debris)

Applicable to: Expired powder, weighing boats, contaminated gloves, bench paper.
o Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) jar.

e Secondary Containment: Seal the jar and place it inside a secondary clear hazardous waste
bag (4-mil thickness).

e Labeling: Apply a yellow "Hazardous Waste" label.
o Constituents: "Fluvastatin Sodium Hydrate, Solid Debris"

o Hazard Checkbox: Toxic, Reproductive Toxin.[4][5][6]

B. Liquid Waste (Stock Solutions & HPLC Effluent)

Applicable to: Dissolved samples in DMSO, Methanol, or Water.

e Segregation: Do not mix with general organic solvents if possible. Dedicate a specific "Statin
Waste" carboy if volume permits.

o Compatibility: Fluvastatin is compatible with standard HPLC solvents
(Acetonitrile/Methanol/Water).

o Note: Ensure the waste stream is not acidified below pH 3, as this may cause precipitation
of the free acid form, creating sludge in the waste container.
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e Labeling:

o Constituents: "Acetonitrile (50%), Water (50%), Fluvastatin Na (<1%)"

o Hazard Checkbox: Flammable, Toxic.

Decision Logic & Workflows
Workflow 1: Waste Stream Segregation

This decision tree ensures that every gram of Fluvastatin is routed to the correct destruction

path.

Fluvastatin Waste Generated

Physical State?

Liquid (Solution) Solid (Powder/Debris)
Contains Halogenated Is it a Sharp?
Solvents (DCM/Chloroform)? (Needle/Broken Glass)

Stream A: Non-Halogenated Stream B: Halogenated Stream C: Bio/Chem Sharps Stream D: Solid Chem Waste

(HPLC Waste/MeOH)

Organic Waste (Rigid Container) (Double Bagged)

FINAL DISPOSITION:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision Logic for Fluvastatin Waste Segregation. All paths lead to incineration to
ensure environmental safety.

Emergency Response: Spill Protocol

Self-Validating Safety Step: Always assume the powder is easily aerosolized.

Workflow 2: Spill Cleanup Procedure

3a. POWDER:
. Cover with wet paper towels
If Solid to prevent dust.

2. Don PPE:
Nitrile Gloves (Double),
Goggles, N95 Mask

4. Clean Surface:
Wipe with 70% Ethanol
until residue is gone.

5. Disposal:
All materials into
Hazardous Waste Stream.

Spill Detected

3b. LIQUID:
Absorb with inert pads
(Vermiculite/Mat).

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol prioritizing dust suppression.[4]

Regulatory Compliance (USA Focus)

While Fluvastatin is not explicitly "P-listed" or "U-listed" under federal RCRA regulations, it must
be managed as Non-RCRA Regulated Hazardous Waste due to its pharmacological potency

and reproductive toxicity profile.

o EPA Rule: Under the Management Standards for Hazardous Waste Pharmaceuticals
(Subpart P), healthcare and research facilities are prohibited from sewering hazardous

pharmaceutical waste [1].

o Best Practice: Treat as DOT Hazard Class 9 (Environmentally Hazardous Substance) during

transport if shipping pure bulk powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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